Cas no 917508-20-4 (Cyclohexanecarbonitrile, 4-fluoro-)

Cyclohexanecarbonitrile, 4-fluoro- is a fluorinated cyclic nitrile compound with the molecular formula C7H10FN. This specialty chemical is characterized by the presence of a fluorine substituent at the 4-position of the cyclohexane ring, which enhances its reactivity and potential utility in organic synthesis. The nitrile group offers versatility as a precursor for carboxylic acids, amines, and other derivatives. Its fluorinated structure may confer improved stability and selectivity in certain reactions, making it valuable for pharmaceutical intermediates or agrochemical applications. The compound is typically handled under standard laboratory conditions, with attention to compatibility due to its functional groups.

Cyclohexanecarbonitrile, 4-fluoro- structure

917508-20-4 structure

Product Name:Cyclohexanecarbonitrile, 4-fluoro-

CAS No:917508-20-4

MF:C₇H₁₀FN

MW:127.159405231476

MDL:MFCD26727046

CID:4318477

PubChem ID:59882254

Update Time:2025-06-07

Cyclohexanecarbonitrile, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanecarbonitrile, 4-fluoro-
- 4-Fluoro-cyclohexanecarbonitrile
- 4-Fluorocyclohexanecarbonitrile
- CS-0435475
- 917508-20-4
- 4-fluorocyclohexane-1-carbonitrile
- SCHEMBL1002987
- MDL： MFCD26727046
- Inchi： 1S/C7H10FN/c8-7-3-1-6(5-9)2-4-7/h6-7H,1-4H2
- InChI Key： SGQQHBIUKBMXDV-UHFFFAOYSA-N
- SMILES： FC1CCC(C#N)CC1

Computed Properties

Exact Mass: 127.079727485g/mol
Monoisotopic Mass: 127.079727485g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 23.8Å²

Cyclohexanecarbonitrile, 4-fluoro- Pricemore >>

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